5-chloro-N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[4-[4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H22ClN3O2S/c21-18-9-8-17(27-18)19(25)22-15-4-6-16(7-5-15)23-10-1-11-24(13-12-23)20(26)14-2-3-14/h4-9,14H,1-3,10-13H2,(H,22,25)
• InChI Key: QXUCDNMZWSYZGB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2CC2)C3=CC=C(C=C3)NC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C20H22ClN3O2S
• Molecular Weight: 403.9 g/mol
• CAS No.: 1207029-45-5

Description

5-chloro-N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H22ClN3O2S and its molecular weight is 403.93. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Research has demonstrated various methods for synthesizing thiophene derivatives and related compounds, highlighting their potential for further chemical exploration and application. For instance, a study described a convenient method for 14C-labeling of a CCK-A antagonist derivative, showcasing advanced techniques in radiolabeling and synthetic chemistry (N. Saemian, G. Shirvani, M. Javaheri, 2012). Another research effort focused on the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, revealing insights into the structural analysis of cyclohexanecarboxamide compounds (Cemal Koray Özer et al., 2009).

Potential for Anticancer Activity

Thiophene derivatives have been investigated for their potential anticancer activities. A study synthesized new thiophene, thiazolyl-thiophene, and thienopyridine derivatives and evaluated their anticancer activity, highlighting the significance of structural variation in medicinal chemistry (A. Atta, E. Abdel‐Latif, 2021).

Applications in Organic Synthesis

The reactivity and applications of thiophene derivatives in organic synthesis have been explored, with studies demonstrating their use in the synthesis of complex organic molecules. For example, research on carbonyl ylide cycloadditions to C,C-double bonds of methylenecyclopropanes showed how these compounds can be used to create spirocyclopropanated oxabicyclooctanones, showcasing their utility in organic synthesis (A. Molchanov et al., 2005).

Mechanism of Action

Target of Action

The primary target of this compound is the coagulation enzyme Factor Xa (FXa) . FXa plays a central role in the blood coagulation cascade, as it is activated by both the intrinsic and the extrinsic pathways . It catalyzes the conversion of prothrombin to thrombin through the prothrombinase complex .

Mode of Action

The compound acts as a direct FXa inhibitor . It interacts with the neutral ligand chlorothiophene in the S1 subsite of FXa . This interaction allows for the combination of good oral bioavailability and high potency . The X-ray crystal structure of the compound in complex with human FXa has clarified the binding mode and the stringent requirements for high affinity .

Biochemical Pathways

The inhibition of FXa produces antithrombotic effects by decreasing the amplified generation of thrombin . This diminishes thrombin-mediated activation of both coagulation and platelets, without affecting existing thrombin levels . The remaining thrombin should be sufficient to ensure primary hemostasis .

Pharmacokinetics

The compound has been found to have good oral bioavailability . The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for the combination of good oral bioavailability and high potency . .

Result of Action

The result of the compound’s action is a decrease in the amplified generation of thrombin . This leads to a reduction in thrombin-mediated activation of both coagulation and platelets, without affecting existing thrombin levels . This remaining thrombin should be sufficient to ensure primary hemostasis .

Biochemical Analysis

Biochemical Properties

The compound interacts with the coagulation enzyme Factor Xa (FXa), inhibiting its activity . The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for the combination of good oral bioavailability and high potency .

Cellular Effects

The effects of 5-chloro-N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)thiophene-2-carboxamide on cells are primarily related to its inhibition of FXa, which plays a crucial role in the coagulation cascade .

Molecular Mechanism

The compound exerts its effects at the molecular level by binding to FXa, inhibiting its activity and thereby preventing the formation of thrombin, a key enzyme in the coagulation cascade .

Temporal Effects in Laboratory Settings

The compound has shown excellent in vivo antithrombotic activity